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Compound of Interest

Compound Name: 3-Bromoindazole

Cat. No.: B152527

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 3-
Bromoindazole, a key building block in medicinal chemistry and drug discovery. Due to a lack
of publicly available quantitative solubility data, this document focuses on its physicochemical
properties and provides detailed experimental protocols to enable researchers to generate
precise and reliable solubility data tailored to their specific applications.

Physicochemical Properties of 3-Bromoindazole

Understanding the fundamental physicochemical properties of a compound is crucial for
predicting its solubility behavior and for designing appropriate experimental protocols.

Property Value Source
Molecular Formula C7HsBrN2 [1112]
Molecular Weight 197.03 g/mol [1][2]
CAS Number 40598-94-5 [1][2]
Melting Point 143-147 °C [1]
Form Solid [1]
InChi Key HTKXRTUKPXEALT- e

UHFFFAOYSA-N
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Solubility Data

While specific quantitative solubility data for 3-Bromoindazole in various organic solvents is
not readily available in public literature, its derivatives are noted to have good solubility in
solvents like anhydrous ethanol and dimethyl sulfoxide (DMSO).[3] The following table is
provided as a template for researchers to record experimentally determined solubility data.

Temperature Solubility Solubility
Solvent Method
(°C) (mg/mL) (moliL)

e.g., Shake-

e.g., Ethanol 25
Flask
e.g., Shake-

e.g., DMSO 25
Flask

e.g., e.g., Shake-

g 25 g

Dichloromethane Flask
e.g., Shake-

e.g., Acetone 25
Flask

o e.g., Shake-

e.g., Acetonitrile 25
Flask
e.g., Shake-

e.g., Toluene 25
Flask
e.g., Shake-

e.g., Methanol 25
Flask

Experimental Protocols for Solubility Determination

To obtain reliable and reproducible solubility data, standardized experimental protocols are
essential. The following sections detail the established methodologies for determining the
thermodynamic solubility of 3-Bromoindazole.

Thermodynamic Solubility Determination: The Shake-
Flask Method
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The shake-flask method is considered the gold standard for determining the thermodynamic
(equilibrium) solubility of a compound.[4][5]

Objective: To determine the maximum concentration of 3-Bromoindazole that can be
dissolved in a selection of organic solvents at equilibrium and a constant temperature.

Materials:

+ 3-Bromoindazole (solid)

o Selected organic solvents (e.g., ethanol, DMSO, acetone, etc.)

 Vials with screw caps

» Orbital shaker with temperature control

e Centrifuge

e Volumetric flasks and pipettes

e Analytical balance

e High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer
Procedure:

e Preparation: Add an excess amount of solid 3-Bromoindazole to a series of vials. The
presence of undissolved solid at the end of the experiment is crucial to ensure equilibrium
has been reached.[4][5]

» Solvent Addition: Dispense a known volume of the selected organic solvent into each vial.

o Equilibration: Seal the vials tightly to prevent solvent evaporation and place them in an
orbital shaker set to a constant temperature (e.g., 25°C or 37°C).[4] The vials should be
shaken for a sufficient period, typically 24-72 hours, to ensure that equilibrium is reached.[4]

[5]
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o Phase Separation: After the incubation period, visually inspect the vials to confirm the
presence of undissolved solid. Centrifuge the vials at a high speed to pellet the remaining
solid.[4]

o Sample Collection: Carefully withdraw a known volume of the clear supernatant without
disturbing the solid pellet.

 Dilution: Dilute the supernatant with a suitable solvent to a concentration that falls within the
linear range of the analytical method to be used.

e Analysis: Analyze the concentration of the diluted sample using a validated HPLC or UV-Vis
method.[4]

» Calculation: Calculate the solubility of 3-Bromoindazole in the solvent, expressed in mg/mL
or mol/L.[4]

Visualization of Experimental Workflow

The following diagram illustrates the workflow for the shake-flask solubility determination
method.

Preparation Equilibration Analysis

Add excess 3-Bromoin dazole Add known volume of Seal vials and place in Centrifuge to pellet Collect supernatant Dilute supernatant Analyze concentration Caloulate solubil
to vials organic solvent orbital shaker (24-72h) undissolved solid P P (HPLC/UV-Vis) ty

Click to download full resolution via product page

Shake-Flask Solubility Determination Workflow

This guide provides the necessary framework for researchers to systematically determine the
solubility of 3-Bromoindazole in various organic solvents. The outlined experimental protocol,
when followed diligently, will yield high-quality, reliable data essential for applications in drug
development and chemical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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